Cas no 132880-11-6 (Urea,N-(1-benzo[b]thien-2-ylethyl)-N'-hydroxy-)

• Product Name: Urea,N-(1-benzo[b]thien-2-ylethyl)-N'-hydroxy-
• CAS No: 132880-11-6
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 204124
• PubChem ID: 104917
• Update Time: 2025-04-19

Urea,N-(1-benzo[b]thien-2-ylethyl)-N'-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(1-benzo[b]thien-2-ylethyl)-N'-hydroxy-
• N-(1-BENZO(B)THIEN-2-YL-ETHYL)-N-HYDROXYUREA
• 1-[1-(1-benzothiophen-2-yl)ethyl]-3-hydroxyurea
• N-(1-Benzo(b)thien-2-ylethyl)-N'-hydroxyurea
• Urea, N-(1-benzo(b)thien-2-ylethyl)-N'-hydroxy-
• N'-Hydroxy-N-[1-(benzo[b]thiophene-2-yl)ethyl]urea
• DTXSID50927854
• SCHEMBL1809436
• Urea, N-(1-benzo[b]thien-2-ylethyl)-N'-hydroxy-
• N'-[1-(1-Benzothiophen-2-yl)ethyl]-N-hydroxycarbamimidic acid
• 1-(1-(Benzo[b]thiophen-2-yl)ethyl)-3-hydroxyurea
• A806517
• 132880-11-6

• Inchi： 1S/C11H12N2O2S/c1-7(12-11(14)13-15)10-6-8-4-2-3-5-9(8)16-10/h2-7,15H,1H3,(H2,12,13,14)
• InChI Key： BQNIMHXRPVLZPM-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(C)NC(NO)=O

Computed Properties

• Exact Mass: 236.06206
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 61.36